Cas no 1806509-63-6 (1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one
• CAS No: 1806509-63-6
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4972700
• Update Time: 2025-06-08

1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9Br2ClO/c11-5-8(14)4-7-2-1-3-10(12)9(7)6-13/h1-3H,4-6H2
• InChI Key： QBWKVZCOGNOTDM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CCl)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one (CAS No. 1806509-63-6)

In the realm of organic chemistry, 1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one (CAS No. 1806509-63-6) stands out as a versatile intermediate with significant potential in synthetic applications. This compound, characterized by its unique brominated and chloromethylated structure, has garnered attention for its role in the development of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly exploring its reactivity and utility, particularly in cross-coupling reactions and functional group transformations.

The molecular structure of 1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one features two bromo substituents and a chloromethyl group, which contribute to its high reactivity. These functional groups make it an excellent candidate for nucleophilic substitution reactions and palladium-catalyzed couplings, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. Recent studies highlight its potential in constructing complex heterocyclic frameworks, a topic of great interest in drug discovery and material science.

One of the most searched questions in the context of this compound is: "What are the synthetic applications of 1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one?" The answer lies in its ability to serve as a building block for biologically active molecules. For instance, it can be used to synthesize aryl ketones and α-bromoketones, which are pivotal in the development of antimicrobial agents and kinase inhibitors. Its compatibility with modern green chemistry protocols, such as solvent-free reactions and catalytic methods, further enhances its appeal.

Another trending topic is the safety and handling of brominated compounds. While 1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. This aligns with the growing demand for sustainable chemical practices and workplace safety in the chemical industry.

From an SEO perspective, keywords like "brominated phenylpropanone synthesis", "CAS 1806509-63-6 applications", and "chloromethylphenyl intermediates" are highly relevant. These terms reflect the interests of chemists and researchers seeking detailed information on this compound. Additionally, the compound's role in high-throughput screening and combinatorial chemistry makes it a subject of ongoing research, as evidenced by its frequent mention in academic publications.

In conclusion, 1-Bromo-3-(3-bromo-2-(chloromethyl)phenyl)propan-2-one (CAS No. 1806509-63-6) is a valuable chemical entity with broad applicability in modern synthetic chemistry. Its unique structural features and reactivity profile position it as a key player in the development of innovative solutions for pharmaceutical, agrochemical, and material science challenges. As research continues to uncover new applications, this compound is poised to remain a focal point in the scientific community.